Cas no 69819-49-4 (2-chloro-4-nitro-N-(5-nitro-1,3-thiazol-2-yl)benzamide)

• Product Name: 2-chloro-4-nitro-N-(5-nitro-1,3-thiazol-2-yl)benzamide
• CAS No: 69819-49-4
• MF: C₁₀H₅ClN₄O₅S
• MW: 328.688499212265
• CID: 974278
• PubChem ID: 298933
• Update Time: 2025-04-19

2-chloro-4-nitro-N-(5-nitro-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-nitro-N-(5-nitro-1,3-thiazol-2-yl)benzamide
• NSC171307
• AKOS008971306
• Oprea1_198360
• NSC-171307
• DTXSID70305635
• 69819-49-4

• Inchi： 1S/C10H5ClN4O5S/c11-7-3-5(14(17)18)1-2-6(7)9(16)13-10-12-4-8(21-10)15(19)20/h1-4H,(H,12,13,16)
• InChI Key： CIPMIMQMJJBZIK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1=NC=C([N+](=O)[O-])S1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 327.96705
• Monoisotopic Mass: 327.9669181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 162Ų

Experimental Properties

• PSA: 128.27